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Compound of Interest

Compound Name: L-779450

Cat. No.: B1684357

Disclaimer: A specific Safety Data Sheet (SDS) for L-779450 was not found in the public
domain. The following guidance is based on general best practices for handling potent,
biologically active small molecules in a laboratory setting and information gathered from
chemical suppliers. Researchers must consult their institution's safety office and perform a risk
assessment before handling this compound.

L-779450 is a potent and selective B-Raf kinase inhibitor.[1][2] As with any potent research
compound, proper handling and disposal are critical to ensure personnel safety and prevent
environmental contamination. This guide provides essential procedural information for
researchers, scientists, and drug development professionals.

Quantitative Data Summary

For quick reference, the following table summarizes key quantitative data for L-779450.
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Parameter Value Source
Molecular Weight 347.80 g/mol [2]
Purity >98%

Storage (Powder) -20°C for up to 3 years [2]
Storage (in Solvent) -80°C for up to 1 year [2]
Solubility in DMSO > 70 mg/mL (201.26 mM) [2]
Solubility in Ethanol Insoluble [2]
Solubility in Water Insoluble [2]

Operational Plan: From Recelipt to Disposal

A systematic approach to handling L-779450 is crucial for safety and experimental integrity.
The following workflow outlines the key stages.
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Receiving and Storage

Receiving:
Inspect package for damage.
Don appropriate PPE.

Log in inventory

Storage:
Store powder at -20°C.
Store solutions at -80°C.

Handling and Preparation

Don PPE:
Lab coat, gloves, safety glasses.

l

Weighing:
Use a certified chemical fume hood
or ventilated balance enclosure.

l

Dissolving:
Use fresh DMSO for stock solutions.
Sonicate if necessary.

Experimental Use

In Vitro / In Vivo Experiments:
Follow specific experimental protocols.
Maintain containment.

Decontamination and Disposal

Decontaminate:
Wipe down surfaces with an
appropriate solvent (e.g., 70% ethanol).

:

Waste Disposal:
Collect all solid and liquid waste
in labeled hazardous waste containers.

Click to download full resolution via product page

Caption: General workflow for handling L-779450.
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Personal Protective Equipment (PPE)

The use of appropriate PPE is mandatory to prevent exposure.[3][4] The level of PPE required

depends on the specific handling procedure.

Procedure Recommended PPE Rationale
Protects against potential
Receiving/Unpacking Nitrile Gloves external contamination of the

package.

Weighing Powder

Lab Coat, Double Nitrile
Gloves, Safety Goggles, N95

Respirator

Prevents inhalation of fine
powder and protects skin and
eyes from contact.[4] Weighing
should be done in a chemical
fume hood or a ventilated

balance enclosure.

Preparing Solutions

Lab Coat, Nitrile Gloves,
Safety Goggles

Protects against splashes of
the compound dissolved in

solvent.

Administering to Cells/Animals

Lab Coat, Nitrile Gloves,
Safety Goggles

Standard laboratory practice to
prevent contamination and

exposure.

Waste Disposal

Lab Coat, Nitrile Gloves,
Safety Goggles

Protects against contact with

contaminated waste materials.

Disposal Plan

All waste materials contaminated with L-779450 must be treated as hazardous chemical waste.

[5] Adherence to institutional and local regulations for hazardous waste disposal is mandatory.

© 2025 BenchChem. All rights reserved. a/7

Tech Support


https://aspr.hhs.gov/S3/Pages/Personal-Protective-Equipment.aspx
https://www.gerpac.eu/personal-protective-equipment-for-preparing-toxic-drugs
https://www.gerpac.eu/personal-protective-equipment-for-preparing-toxic-drugs
https://www.benchchem.com/product/b1684357?utm_src=pdf-body
https://nems.nih.gov/Documents/NIH_Drain_Discharge_Guide.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1684357?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Opera.tir.\.g Gu?c}e

Check Availability & Pricing

Waste Generated
(L-779450 Contaminated)

Categon 7e Waste \
Solid Waste: L|qU|d Waste: Sharps Waste:
- Contaminated gloves, tubes, tips - Unused stock solutions ; P : )
- Contaminated needles, syringes
- Excess solid compound - Contaminated media

/
7

Use Designated Containers

Y

Sharps Container
(for chemical waste)

Click to download full resolution via product page

Caption: Disposal workflow for L-779450 waste.

Disposal Procedures:

Segregation: Do not mix L-779450 waste with general lab trash or non-hazardous waste
streams.

Solid Waste: Collect all contaminated solid materials, such as pipette tips, tubes, gloves, and
bench paper, in a dedicated, clearly labeled hazardous waste container.

Liguid Waste: Collect all solutions containing L-779450, including old stock solutions and
contaminated cell culture media, in a sealed and properly labeled hazardous liquid waste
container. Do not pour down the drain.[5]

Labeling: Ensure all waste containers are labeled with "Hazardous Waste," the full chemical
name ("L-779450"), and the primary solvent (e.g., "in DMSQO").

Storage: Store waste containers in a designated, secondary containment area away from
general lab traffic until they are collected by your institution's Environmental Health and
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Safety (EHS) department.

By following these guidelines, researchers can handle L-779450 safely and effectively,
minimizing personal risk and ensuring compliance with safety regulations. Always refer to your
institution's specific protocols and EHS office for any questions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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